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Compound of Interest |

Compound Name: Etilefrine pivalate
CAS No.: 85750-39-6
Cat. No.: B194572
- 7

Executive Summary & Hazard Profile

Etilefrine pivalate is a lipophilic ester prodrug of etilefrine, acting as a sympathomimetic agent.
Unlike common salts, its pivalate ester structure significantly alters its solubility profile,
necessitating specific organic solvent-based decontamination protocols rather than standard
aqueous rinsing.

Critical Hazard Directive: This compound is classified as Acute Toxic (Oral, Category 3) and
Aquatic Chronic (Category 3).[1][2] Under no circumstances should this substance, its
solutions, or contaminated solids be discarded via sanitary sewer systems or municipal trash.

[3]

Chemical Safety Profile (SDS Summary)
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Property Specification Operational Implication
Use for waste manifest
CAS Number 85750-39-6 o
verification.
) High-alert handling required.[1]
Signal Word DANGER

[4]1(5]

Hazard Statements

H301: Toxic if swallowed.H412:
Harmful to aquatic life with
long-lasting effects.[1][2]

Zero-discharge policy for

drains/sinks.[6]

Physical State

Solid (Crystalline Powder)

High risk of dust inhalation

during transfer.

Solubility

Lipophilic (Low water solubility)

Crucial: Water alone is
ineffective for decontamination.
Use Ethanol or DMSO for

cleaning.

Strategic Waste Segregation Logic

Effective disposal begins with segregation at the point of generation. Mixing Etilefrine pivalate

with incompatible streams (e.g., strong oxidizers) can create uncontrolled reactions, while

mixing with non-hazardous waste unnecessarily increases disposal costs.

Segregation Decision Tree

The following logic gate ensures that waste is routed to the correct destruction stream

(Incineration vs. Stabilization).
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Waste Generation Point

Is the waste Solid or Liquid?

Liquid: Solvent Composition? Solid: Type of Material?

Contains >1% Halogens |No Halogens

Halogenated Solvents Non-Halogenated Pure Substance / Expired API Contaminated Debris Sharps
(DCM, Chloroform) (Methanol, DMSO, Water) p (Gloves, Weigh Boats, Paper) (Needles, Broken Glass)

High-Temp Incineration
(Waste Code: Toxic Organic)

Click to download full resolution via product page

Figure 1: Waste segregation logic ensuring all Etilefrine pivalate streams are directed toward
high-temperature incineration, the only validated destruction method for this API.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Spills)
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Scope: Expired API, surplus powder, or spill cleanup materials.
o Containment:

o Transfer the solid material into a wide-mouth high-density polyethylene (HDPE) jar. Glass
is acceptable but poses a breakage risk.

o Do not use standard trash bags for pure API; the risk of tear and release is too high.
e Labeling:
o Apply a hazardous waste label immediately.
o Mandatory Fields:
» Chemical Name: "Etilefrine Pivalate (Solid)"
» Hazard Class: "Toxic (6.1)"[7]
e Storage:
o Store in a secondary containment tray within a locked hazardous waste cabinet.

o Keep away from oxidizers (e.g., nitrates, peroxides).

Protocol B: Liquid Waste (HPLC Effluent & Mother
Liquors)

Scope: Solutions containing Etilefrine pivalate. Scientific Context: Because Etilefrine
pivalate is an ester, it may hydrolyze in highly acidic or basic conditions, but for disposal, we
assume the parent toxicity remains.

o Solvent Compatibility:

o Determine the primary solvent. Segregate Halogenated (e.g., Dichloromethane) from Non-
Halogenated (e.g., Methanol/Water) streams.
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o Note: Etilefrine pivalate is soluble in organic solvents. Ensure the waste container
material (HDPE vs. Glass) is compatible with the solvent, not just the API.

e pH Check:

o Verify pH is between 5 and 9.[8] If the solution is highly acidic or basic due to synthesis
steps, neutralize strictly to prevent exothermic reactions in the waste drum.

e Collection:
o Use a safety funnel with a lid to prevent evaporation.

o Fill containers only to 90% capacity to allow for thermal expansion.

Protocol C: Empty Container Management (The "Triple
Rinse" Rule)

Scope: Vials, flasks, or bottles that held Etilefrine pivalate. Critical Deviation: Standard water
rinsing is insufficient due to the lipophilicity of the pivalate ester.

» Rinse 1 (Solvent Wash):
o Add a small volume of organic solvent (Ethanol or Acetone) to the container.
o Cap and shake vigorously to dissolve residual lipophilic powder.
o Action: Decant this rinse into the Hazardous Liquid Waste container.
» Rinse 2 (Solvent/Water Mix):
o Repeat with 50% Ethanol/Water.
o Action: Decant into Hazardous Liquid Waste.
* Rinse 3 (Water Wash):
o Final rinse with water.[2][5]

o Action: Decant into Hazardous Liquid Waste.
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» Final Disposal:
o Deface the label.[9]

o If the container is glass, dispose of it in the "Glass/Sharps" bin. If plastic, it may be treated
as non-hazardous trash only if local regulations (e.g., EPA RCRA "P-list" rules, though not
explicitly P-listed, conservative practice suggests treating container as hazardous debris if
unsure) allow. Best Practice: Dispose of the empty triple-rinsed container as
"Contaminated Solid Waste" to eliminate any risk of trace toxicity.

Emergency Procedures: Accidental Release
In the event of a spill outside of a fume hood:
o Evacuate & Isolate: Clear the immediate area (10-meter radius).

e PPE Up: Don nitrile gloves (double layer recommended), safety goggles, and a P95/N95
respirator (dust protection is critical).

e Dry Spill Cleanup:
o Do not dry sweep (generates dust).

o Cover the powder with damp paper towels (dampened with water or ethanol) to suppress
dust.

o Scoop the wet slurry into a hazardous waste jar.
e Decontamination:
o Wipe the surface with an ethanol-soaked pad, followed by a soap-and-water wash.

o Dispose of all cleanup materials as Hazardous Solid Waste.

Regulatory & Transport Classification

When preparing the manifest for the professional waste disposal contractor, use the following
designations to ensure compliance with DOT/IATA/ADR regulations.
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Parameter Designation

UN Number UN 2811

Proper Shipping Name Toxic solid, organic, n.o.s. (Etilefrine pivalate)
Hazard Class 6.1 (Toxic Substance)

[Il (Minor Danger - Note: While acute tox is Cat
Packing Group 3, packing group Il is standard for this toxicity
range unless LD50 dictates PG 1)

Environmental Hazard Yes (Marine Pollutant)

Disposal Lifecycle Workflow

4 Immediate Segregation & Labeling Seal Container Satellite Accumulation Area Request Manifest . Final Fate High-Temp Incineration
Lab Generation (User Action) (Max 12 Months) EHS/Contractor Pickup (>1000°C)

Click to download full resolution via product page
Figure 2: The chain of custody from laboratory bench to final thermal destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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